4-((4-chlorobenzo[d]thiazol-2-yl)oxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide

• IUPAC Name: 4-[(4-chloro-1,3-benzothiazol-2-yl)oxy]-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H18ClN3O2S2/c19-14-4-1-5-15-16(14)21-18(26-15)24-12-6-8-22(9-7-12)17(23)20-11-13-3-2-10-25-13/h1-5,10,12H,6-9,11H2,(H,20,23)
• InChI Key: MARGPEYAZQGCBB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC3=C(S2)C=CC=C3Cl)C(=O)NCC4=CC=CS4
• Molecular Formula: C18H18ClN3O2S2
• Molecular Weight: 407.9 g/mol

Description

4-((4-chlorobenzo[d]thiazol-2-yl)oxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H18ClN3O2S2 and its molecular weight is 407.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Sedlák et al. (2008) discussed the preparation of carboxamides and their subsequent conversion to other compounds, indicating the relevance of such chemicals in synthetic organic chemistry (Sedlák, Drabina, Lánský, & Svoboda, 2008).
• Başoğlu et al. (2013) demonstrated the microwave-assisted synthesis of compounds containing piperidine, highlighting the versatility of this moiety in creating diverse molecules with potential biological activities (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Biological Activities

• Abu‐Hashem et al. (2020) synthesized novel compounds and evaluated their anti-inflammatory and analgesic properties, suggesting the potential of piperidine-based compounds in pharmacological applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Jeankumar et al. (2013) explored thiazole-aminopiperidine hybrids as inhibitors of Mycobacterium tuberculosis, indicating the importance of such compounds in developing new antimicrobial agents (Jeankumar et al., 2013).
• Atta and Abdel‐Latif (2021) synthesized thiophene derivatives and tested them for cytotoxicity, revealing the potential of related compounds in cancer research (Atta & Abdel‐Latif, 2021).

Antimicrobial Studies

• Desai, Dodiya, and Shihora (2011) synthesized quinazolinone and 4-thiazolidinone derivatives and tested them for antibacterial and antifungal activities, underscoring the significance of such structures in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).